[4-(Oxolan-3-yloxy)piperidin-1-yl]-piperidin-1-ylmethanone

• IUPAC Name: [4-(oxolan-3-yloxy)piperidin-1-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C15H26N2O3/c18-15(16-7-2-1-3-8-16)17-9-4-13(5-10-17)20-14-6-11-19-12-14/h13-14H,1-12H2
• InChI Key: MYNMEZSPULCMMR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)N2CCC(CC2)OC3CCOC3
• Molecular Formula: C15H26N2O3
• Molecular Weight: 282.38 g/mol

Description

[4-(Oxolan-3-yloxy)piperidin-1-yl]-piperidin-1-ylmethanone, also known as OPMP, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields.

Mechanism of Action

[4-(Oxolan-3-yloxy)piperidin-1-yl]-piperidin-1-ylmethanone acts as a selective sigma-1 receptor agonist, binding to the receptor and modulating its activity. This results in downstream effects such as the modulation of calcium signaling and the activation of various signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various effects on the body, including the modulation of calcium signaling and the activation of various signaling pathways. Additionally, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of [4-(Oxolan-3-yloxy)piperidin-1-yl]-piperidin-1-ylmethanone is its selectivity for the sigma-1 receptor, which allows for more specific studies of the receptor's function. However, one limitation is the lack of information on the long-term effects of this compound on the body.

Future Directions

Future research on [4-(Oxolan-3-yloxy)piperidin-1-yl]-piperidin-1-ylmethanone could focus on its potential use in the treatment of neurodegenerative diseases, as well as its effects on other physiological processes such as cell survival and neurotransmitter release. Additionally, studies could be conducted to investigate the long-term effects of this compound on the body.

Synthesis Methods

[4-(Oxolan-3-yloxy)piperidin-1-yl]-piperidin-1-ylmethanone can be synthesized using a variety of methods, including the reaction of 1-(4-bromobutyl)-4-piperidinone with 3-hydroxytetrahydrofuran in the presence of a base such as potassium carbonate. This reaction results in the formation of 4-(oxolan-3-yloxy)piperidin-1-yl butan-1-one, which can then be converted to this compound by reacting it with piperidine and formaldehyde.

Scientific Research Applications

[4-(Oxolan-3-yloxy)piperidin-1-yl]-piperidin-1-ylmethanone has been studied for its potential use as a ligand for the sigma-1 receptor, which is involved in various physiological processes such as calcium signaling, cell survival, and neurotransmitter release. Sigma-1 receptor agonists have been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.